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Compound of Interest

Compound Name: 4,5-Dichlorocatechol

Cat. No.: B118185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichlorocatechol, a key

molecule in environmental science and a compound of interest in biochemical and

pharmaceutical research. This document details its fundamental properties, experimental

protocols for its analysis, and its role in microbial degradation pathways.

Core Properties of 4,5-Dichlorocatechol
4,5-Dichlorocatechol is a chlorinated aromatic organic compound. Its fundamental chemical

and physical properties are summarized below, providing essential data for experimental

design and analysis.
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Property Value Source

CAS Number 3428-24-8 [1][2]

Molecular Weight 179.00 g/mol [1][2]

Molecular Formula C₆H₄Cl₂O₂ [1]

Appearance
White to pale yellow crystalline

solid

Solubility
Soluble in water and organic

solvents

Microbial Degradation Pathway of 4,5-
Dichlorocatechol
4,5-Dichlorocatechol is a key intermediate in the microbial degradation of various chlorinated

aromatic compounds, such as the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D). Its

breakdown is a critical step in the detoxification of these environmental pollutants. The

enzymatic degradation of 4,5-Dichlorocatechol proceeds via the modified ortho-cleavage

pathway.

The central enzyme in this pathway is chlorocatechol 1,2-dioxygenase, a non-heme iron

dioxygenase. This enzyme catalyzes the intradiol cleavage of the aromatic ring of 4,5-
Dichlorocatechol, breaking the bond between the two hydroxyl-bearing carbon atoms. This

ring-opening step is crucial for rendering the stable aromatic structure susceptible to further

degradation by a series of downstream enzymes. The ultimate products are intermediates of

central metabolism, such as succinyl-CoA and acetyl-CoA, which can then be utilized by the

microorganism for energy and biomass production.
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Preparation

Assay Execution

Data Analysis

Prepare Reagents:
- Buffer

- Substrate Stock
- Enzyme Solution

Prepare Reaction Mixture
(Buffer + Enzyme)

Initiate Reaction
(Add 4,5-Dichlorocatechol)

Spectrophotometric Measurement
(Monitor Absorbance at 260 nm)

Plot Absorbance vs. Time

Calculate Initial Reaction Rate

Determine Enzyme Activity (U)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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